Cas no 2924-84-7 (Ethyl 4-fluoro-2H-indazole-6-carboxylate)

• Product Name: Ethyl 4-fluoro-2H-indazole-6-carboxylate
• CAS No: 2924-84-7
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4820943
• Update Time: 2025-06-11

Ethyl 4-fluoro-2H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-2H-indazole-6-carboxylate

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)6-3-8(11)7-5-12-13-9(7)4-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： FAFDDSVJKYUUHC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CC2=C1C=NN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Additional information on Ethyl 4-fluoro-2H-indazole-6-carboxylate

Ethyl 4-fluoro-2H-indazole-6-carboxylate (CAS No. 2924-84-7): A Comprehensive Overview

Ethyl 4-fluoro-2H-indazole-6-carboxylate (CAS No. 2924-84-7) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the indazole class of heterocyclic aromatic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 4-position and a carboxylate ester group at the 6-position imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and development.

The structural motif of Ethyl 4-fluoro-2H-indazole-6-carboxylate consists of a fused bicyclic system comprising an indole ring and a pyrrole ring. The fluoro group, a well-known pharmacophore, enhances the metabolic stability and binding affinity of the molecule, while the carboxylate ester functionality provides opportunities for further derivatization and bioconjugation. These features make it an attractive candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in indazole derivatives due to their reported activities in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The fluorine atom's electronic properties significantly influence the molecule's reactivity and interactions with biological targets. For instance, studies have demonstrated that fluorinated indazoles exhibit enhanced binding to certain enzymes and receptors, leading to improved efficacy in drug design.

Recent research has highlighted the potential of Ethyl 4-fluoro-2H-indazole-6-carboxylate as a key intermediate in synthesizing novel bioactive compounds. Researchers have leveraged its structural framework to develop molecules with targeted action against specific diseases. For example, studies have shown that derivatives of this compound exhibit promising activity against certain cancer cell lines by modulating critical signaling pathways involved in tumor growth and progression.

The carboxylate ester group in Ethyl 4-fluoro-2H-indazole-6-carboxylate offers versatility in chemical transformations, allowing for the introduction of various functional groups through ester hydrolysis or amidation reactions. This adaptability has been exploited in designing prodrugs or conjugates that enhance bioavailability or target specificity. Such modifications are crucial for optimizing drug delivery systems and improving therapeutic outcomes.

The synthesis of Ethyl 4-fluoro-2H-indazole-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated indazole core efficiently. These synthetic strategies underscore the compound's importance as a building block in medicinal chemistry.

The pharmacokinetic properties of Ethyl 4-fluoro-2H-indazole-6-carboxylate have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that this compound exhibits favorable solubility and stability under physiological conditions, which are essential attributes for developing effective pharmaceuticals. Further investigations are ongoing to optimize its pharmacokinetic profile through structural modifications.

In conclusion, Ethyl 4-fluoro-2H-indazole-6-carboxylate (CAS No. 2924-84-7) represents a compelling example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in the development of next-generation pharmaceuticals.